Cas no 58380-93-1 (3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile)

• Product Name: 3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile
• CAS No: 58380-93-1
• MF: C₇H₇F₆NO
• MW: 235.127002954483
• MDL: MFCD04972892
• CID: 4715367
• Update Time: 2025-05-23

3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile
• 3-(2,2,3,4,4,4-hexafluorobutoxy)propionitrile
• 3-(2,2,3,4,4,4-hexafluorobutoxy)propanenitrile
• 3-(2,2,3,4,4,4-hexafluorobutoxy)-propionitrile

• MDL： MFCD04972892
• Inchi： 1S/C7H7F6NO/c8-5(7(11,12)13)6(9,10)4-15-3-1-2-14/h5H,1,3-4H2
• InChI Key： PTBVKWSTVYTUJI-UHFFFAOYSA-N
• SMILES： FC(COCCC#N)(C(C(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile

3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile: A Comprehensive Overview

The compound with CAS No. 58380-93-1, known as 3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile, is a highly specialized organic chemical. This compound is characterized by its unique structure, which combines a hexafluorobutoxy group with a propionitrile moiety. The hexafluorobutoxy group introduces significant fluorine substitution, which imparts distinctive chemical and physical properties to the molecule. The propionitrile component further enhances its reactivity and potential applications in various chemical processes.

Recent studies have highlighted the importance of fluorinated compounds like 3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile in advanced materials science and pharmaceutical development. The presence of multiple fluorine atoms in the hexafluorobutoxy group contributes to enhanced thermal stability and chemical resistance. These properties make the compound an attractive candidate for use in high-performance polymers and specialty chemicals. Researchers have also explored its potential as an intermediate in the synthesis of bioactive molecules due to its ability to participate in various nucleophilic substitutions and additions.

The synthesis of 3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile typically involves multi-step organic reactions. Key steps include the fluorination of a butoxy precursor followed by nucleophilic substitution to introduce the propionitrile group. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways for this compound. For instance, the use of electrophilic fluorination methods has been reported to improve yield and purity compared to traditional routes.

In terms of applications, 3-(2,2,3,4,4,4-Hexafluoro-butoxy)-propionitrile has shown promise in several industrial sectors. Its high thermal stability makes it suitable for use in electronic materials and high-temperature resistant coatings. Additionally, its unique electronic properties have been leveraged in the development of novel catalysts for organic transformations. Recent research has also explored its role as a building block for constructing complex fluorinated architectures in medicinal chemistry.

From an environmental perspective, the handling and disposal of 3-(2,2,3,4,4,-Hexafluoro-butoxy)-propionitrile require careful consideration due to its fluorinated nature. Fluorinated compounds are known to persist in the environment under certain conditions; however, recent studies suggest that under controlled conditions and proper waste management practices